N-isopropyl-4-(propionylamino)benzamide

• IUPAC Name: 4-(propanoylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-4-12(16)15-11-7-5-10(6-8-11)13(17)14-9(2)3/h5-9H,4H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key: RZHIUYHSWYMOBN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC(C)C
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-isopropyl-4-(propionylamino)benzamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the 1990s as a potential treatment for metabolic disorders such as obesity and diabetes. However, due to its ability to enhance endurance and performance, it has also gained popularity among athletes and bodybuilders. In

Mechanism of Action

N-isopropyl-4-(propionylamino)benzamide exerts its effects by activating PPARδ, a nuclear receptor that regulates gene expression. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved metabolic function and increased endurance.
Biochemical and Physiological Effects
N-isopropyl-4-(propionylamino)benzamide has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, leading to improved energy metabolism. It also reduces the expression of genes involved in inflammation, leading to a reduction in inflammation. In addition, it has been shown to increase exercise endurance and improve muscle performance.

Advantages and Limitations for Lab Experiments

N-isopropyl-4-(propionylamino)benzamide has several advantages for lab experiments. It is easy to synthesize and has a high degree of purity. It also has a well-established mechanism of action and has been extensively studied in animal models. However, there are also some limitations. It has a short half-life in vivo, which may limit its therapeutic potential. In addition, it has been shown to have some adverse effects in animal models, such as liver toxicity and increased risk of cancer.

Future Directions

There are several future directions for research on N-isopropyl-4-(propionylamino)benzamide. One area of interest is its potential as a treatment for metabolic disorders such as obesity and diabetes. Another area of interest is its potential as a performance-enhancing drug for athletes and bodybuilders. However, further research is needed to fully understand its safety and efficacy in humans. In addition, more studies are needed to investigate its potential as a treatment for other diseases such as cardiovascular diseases and neurodegenerative disorders.
Conclusion
N-isopropyl-4-(propionylamino)benzamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It activates PPARδ, leading to improved metabolic function and increased endurance. It has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, including its potential as a treatment for metabolic disorders and as a performance-enhancing drug. However, more research is needed to fully understand its safety and efficacy in humans.

Scientific Research Applications

N-isopropyl-4-(propionylamino)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and promote fat oxidation in animal models. In addition, it has been investigated as a potential treatment for cardiovascular diseases, cancer, and neurodegenerative disorders.